Vetiveryl acetate
Vetiveryl acetate
Vetiveryl acetate belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Vetiveryl acetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, vetiveryl acetate is primarily located in the membrane (predicted from logP) and cytoplasm. Vetiveryl acetate has a sweet, dry, and powdery taste.
Brand Name:
Vulcanchem
CAS No.:
117-98-6
VCID:
VC20986729
InChI:
InChI=1S/C17H26O2/c1-10(2)14-8-16-11(3)6-15(19-13(5)18)7-12(4)17(16)9-14/h6,12,15-17H,7-9H2,1-5H3
SMILES:
CC1CC(C=C(C2C1CC(=C(C)C)C2)C)OC(=O)C
Molecular Formula:
C17H26O2
Molecular Weight:
262.4 g/mol
Vetiveryl acetate
CAS No.: 117-98-6
Cat. No.: VC20986729
Molecular Formula: C17H26O2
Molecular Weight: 262.4 g/mol
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Specification
| Description | Vetiveryl acetate belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Vetiveryl acetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, vetiveryl acetate is primarily located in the membrane (predicted from logP) and cytoplasm. Vetiveryl acetate has a sweet, dry, and powdery taste. |
|---|---|
| CAS No. | 117-98-6 |
| Molecular Formula | C17H26O2 |
| Molecular Weight | 262.4 g/mol |
| IUPAC Name | (4,8-dimethyl-2-propan-2-ylidene-3,3a,4,5,6,8a-hexahydro-1H-azulen-6-yl) acetate |
| Standard InChI | InChI=1S/C17H26O2/c1-10(2)14-8-16-11(3)6-15(19-13(5)18)7-12(4)17(16)9-14/h6,12,15-17H,7-9H2,1-5H3 |
| Standard InChI Key | UAVFEMBKDRODDE-UHFFFAOYSA-N |
| SMILES | CC1CC(C=C(C2C1CC(=C(C)C)C2)C)OC(=O)C |
| Canonical SMILES | CC1CC(C=C(C2C1CC(=C(C)C)C2)C)OC(=O)C |
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